3-[3-[3-(3-Fluorophenyl)-6-oxopyridazin-1-yl]azetidin-1-yl]pyridine-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-[3-[3-(3-Fluorophenyl)-6-oxopyridazin-1-yl]azetidin-1-yl]pyridine-2-carbonitrile” is a complex organic molecule that contains several functional groups and rings . It has a pyridazinone ring, which is a six-membered ring with two nitrogen atoms, and a pyridine ring, which is a six-membered ring with one nitrogen atom . The compound also contains a fluorophenyl group, which is a phenyl group (a six-membered carbon ring) with a fluorine atom attached .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitrogen atoms in the rings would likely result in a delocalized electron system, which could have interesting chemical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. These could include things like its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.Scientific Research Applications
Molecular Structure and Computational Analysis
The compound's molecular structure and properties have been explored through various computational methods. Crystal structure and Hirshfeld surface analysis were conducted to understand the compound's structural intricacies. Density Functional Theory (DFT) calculations were utilized to optimize the structure, and molecular docking studies were performed to analyze the compound's potential as an inhibitor of Nicotinamide phosphoribosyltransferase (NAMPT), suggesting its applicability in increasing sensitivity to apoptosis in specific cellular contexts (Venkateshan et al., 2019).
Synthesis and Characterization
The synthesis of related pyridine derivatives has been reported, involving reactions of benzaldehyde, 2-acetylthiophene, ethyl cyanoacetate, and ammonium acetate. The compounds underwent structural elucidation based on spectral data and elemental analysis. These compounds were assessed for their antibacterial and antitumor activities, indicating their potential use in therapeutic applications (Elewa et al., 2021).
Drug-Like Behavior and Enzyme Inhibition
The compound's drug-like behaviors were analyzed using HOMO-LUMO analysis. It also underwent homology modeling and molecular docking analysis against SARS CoV-2 RdRp enzyme. The results suggest potential applications in treating diseases like COVID-19 by inhibiting the RdRp enzyme, indicating a scope in antiviral research (Venkateshan et al., 2020).
Synthetic Approaches and Derivatives
Innovative synthetic approaches for the compound and its derivatives have been developed. These approaches highlight the compound's versatility and potential for creating a variety of derivatives with possible applications in different fields of medicinal chemistry (Patil & Mahulikar, 2013).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-[3-[3-(3-fluorophenyl)-6-oxopyridazin-1-yl]azetidin-1-yl]pyridine-2-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14FN5O/c20-14-4-1-3-13(9-14)16-6-7-19(26)25(23-16)15-11-24(12-15)18-5-2-8-22-17(18)10-21/h1-9,15H,11-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFUCCUMPVZOUQD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=C(N=CC=C2)C#N)N3C(=O)C=CC(=N3)C4=CC(=CC=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14FN5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.